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Compound of Interest

Compound Name: Rheumone B

Cat. No.: B11937683 Get Quote

Rheumone B: A Technical Overview
For Researchers, Scientists, and Drug Development Professionals

Abstract
Rheumone B is a natural compound identified as having antioxidant properties. This document

provides a concise technical summary of its chemical structure and known biological activities.

Due to the limited publicly available data, this guide will focus on its structural description and

basic properties. Currently, detailed experimental protocols, extensive quantitative data, and

specific signaling pathway involvements for Rheumone B are not widely documented in

scientific literature.

Chemical Structure and Properties
The chemical structure of Rheumone B is defined by its systematic IUPAC name: Naphth[2,3-

c]oxepin-1(5H)-one, 10-(β-D-glucopyranosyloxy)-11-hydroxy-8-methoxy-4-methyl-. This name

describes a complex molecule featuring a core naphthoxepinone heterocyclic system. Key

structural features include:

A naphth[2,3-c]oxepin-1(5H)-one backbone.

A β-D-glucopyranosyloxy substituent at the 10th position, indicating the presence of a

glucose molecule attached via a glycosidic bond.

A hydroxyl group (-OH) at the 11th position.
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A methoxy group (-OCH3) at the 8th position.

A methyl group (-CH3) at the 4th position.

A visual representation of this structure is not readily available in common chemical databases.

The fundamental chemical properties of Rheumone B are summarized in the table below.

Property Value Source(s)

Molecular Formula C22H24O10 [1][2]

Molecular Weight 448.42 g/mol [1][3]

CAS Number 2095596-67-9 [1][4]

Known Biological Activity Antioxidant [3][4]

Biological Activity
The primary biological activity reported for Rheumone B is its antioxidant property[3][4].

Antioxidants are molecules that can inhibit the oxidation of other molecules, a process that can

produce free radicals. These free radicals can start chain reactions that damage cells. The

antioxidant nature of Rheumone B suggests potential applications in areas where oxidative

stress is a key pathological factor. However, specific studies detailing its antioxidant capacity

(e.g., IC50 values, specific assays used) are not available in the reviewed literature.

Experimental Protocols and Data
A comprehensive search of scientific literature and chemical databases did not yield specific

experimental protocols for the isolation, synthesis, or biological evaluation of Rheumone B.

Quantitative data, such as efficacy in various assays or pharmacokinetic properties, are also

not publicly documented.

Signaling Pathways and Mechanisms of Action
Information regarding the specific signaling pathways modulated by Rheumone B is currently

unavailable. Its mechanism of action as an antioxidant has not been elucidated in the available

resources.
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Logical Classification of Rheumone B
The following diagram illustrates the classification of Rheumone B based on the available

information.

Rheumone B

Natural Product Antioxidant

Molecular Formula: C22H24O10

Molecular Weight: 448.42

CAS: 2095596-67-9

Click to download full resolution via product page

Classification of Rheumone B

Conclusion
Rheumone B is a natural product with a defined chemical formula and known antioxidant

activity. However, there is a significant lack of detailed experimental data, including protocols

and quantitative results, in the public domain. Further research is required to fully characterize

its biological activities, mechanism of action, and potential therapeutic applications. This

document serves as a summary of the currently available information for the scientific

community.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://dcchemicals.com/product_show-rheumone-b.html?datasheet=datasheet
https://commonchemistry.cas.org/detail?cas_rn=158570-40-2
https://www.realgenelabs.com/rheumone-b-98-59091851
https://dcchemicals.com/product_show-rheumone-b.html
https://www.benchchem.com/product/b11937683#what-is-the-chemical-structure-of-rheumone-b
https://www.benchchem.com/product/b11937683#what-is-the-chemical-structure-of-rheumone-b
https://www.benchchem.com/product/b11937683#what-is-the-chemical-structure-of-rheumone-b
https://www.benchchem.com/product/b11937683#what-is-the-chemical-structure-of-rheumone-b
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b11937683?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11937683?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

